N-{3-[4-(2-methoxyphenyl)-1-piperazinyl]propyl}-N'-phenylurea

• IUPAC Name: 1-[3-[4-(2-methoxyphenyl)piperazin-1-yl]propyl]-3-phenylurea
• InChI: InChI=1S/C21H28N4O2/c1-27-20-11-6-5-10-19(20)25-16-14-24(15-17-25)13-7-12-22-21(26)23-18-8-3-2-4-9-18/h2-6,8-11H,7,12-17H2,1H3,(H2,22,23,26)
• InChI Key: KLYMFXCYKWYWOY-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1N2CCN(CC2)CCCNC(=O)NC3=CC=CC=C3
• Molecular Formula: C21H28N4O2
• Molecular Weight: 368.5 g/mol

Description

N-{3-[4-(2-methoxyphenyl)-1-piperazinyl]propyl}-N'-phenylurea, commonly known as MPPU, is a chemical compound that belongs to the class of piperazine derivatives. It is a potent and selective antagonist of the sigma-1 receptor, which is a protein that is involved in various cellular processes, including cell differentiation, apoptosis, and ion channel regulation. In recent years, MPU has gained significant attention in the scientific community due to its potential applications in various fields, including neuroscience, pharmacology, and drug discovery.

Mechanism of Action

The sigma-1 receptor is a transmembrane protein that is involved in various cellular processes, including ion channel regulation, calcium homeostasis, and cell differentiation. MPU acts as a potent and selective antagonist of the sigma-1 receptor, which modulates the activity of ion channels and regulates calcium signaling in the cells. MPU has been shown to inhibit the activity of voltage-gated calcium channels and modulate the activity of NMDA receptors, which are involved in synaptic plasticity and memory formation.
Biochemical and Physiological Effects:
MPU has been shown to have various biochemical and physiological effects, including neuroprotection, anti-inflammatory effects, and modulation of neurotransmitter release. MPU has been shown to protect neurons from oxidative stress and reduce the production of pro-inflammatory cytokines. MPU has also been shown to modulate the activity of neurotransmitters, including dopamine, serotonin, and glutamate, which are involved in various neurological disorders.

Advantages and Limitations for Lab Experiments

One of the significant advantages of MPU is its high selectivity and potency for the sigma-1 receptor, which makes it an excellent tool for studying the role of sigma-1 receptors in various cellular processes. MPU is also relatively easy to synthesize and purify, which makes it readily available for laboratory experiments. However, one of the limitations of MPU is its poor solubility in water, which can make it challenging to administer in vivo and in vitro experiments.

Future Directions

MPU has a vast potential for future research in various fields, including neuroscience, pharmacology, and drug discovery. Some of the future directions for MPU research include:
1. Investigating the role of sigma-1 receptors in various neurological disorders, including Alzheimer's disease, Parkinson's disease, and depression.
2. Developing new therapeutic agents based on MPU for the treatment of neurological disorders.
3. Studying the mechanism of action of MPU and its effects on various cellular processes.
4. Developing new synthesis methods for MPU to improve its solubility and bioavailability.
5. Studying the pharmacokinetics and pharmacodynamics of MPU in vivo and in vitro experiments.
In conclusion, MPU is a potent and selective antagonist of the sigma-1 receptor, which has gained significant attention in recent years due to its potential applications in various fields of scientific research. MPU has been shown to have neuroprotective effects, anti-inflammatory effects, and modulation of neurotransmitter release. MPU has a vast potential for future research in various fields, including neuroscience, pharmacology, and drug discovery.

Scientific Research Applications

MPU has been extensively studied for its potential applications in various fields of scientific research. One of the significant areas of research is neuroscience, where MPU has been shown to modulate the activity of sigma-1 receptors, which are involved in various neurological disorders, including Alzheimer's disease, Parkinson's disease, and depression. MPU has been shown to have neuroprotective effects and improve cognitive function in animal models of Alzheimer's disease and stroke.